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Compound of Interest

Compound Name: BI-4924

Cat. No.: B15614151 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) with official disposal instructions for BI-4924
was identified. The following procedures are based on general best practices for the disposal of

research-grade chemical compounds and should be adapted to comply with all applicable

local, state, and federal regulations. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Proper disposal of BI-4924 is critical to ensure laboratory safety and environmental protection.

As a potent phosphoglycerate dehydrogenase (PHGDH) inhibitor, all materials contaminated

with this compound must be handled as hazardous chemical waste unless determined

otherwise by your institution's EHS office.

Waste Categorization and Disposal Routes
For clarity, all waste generated from the use of BI-4924 should be categorized and disposed of

according to the following table. Given that BI-4924 is often dissolved in Dimethyl Sulfoxide

(DMSO), special consideration must be given to this solvent's ability to penetrate the skin,

potentially carrying dissolved chemicals with it.
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Waste Type Description
Recommended Disposal
Procedure

Unused/Expired BI-4924 Pure, solid BI-4924 powder.

Collect in a clearly labeled,

sealed container as

"Hazardous Chemical Waste:

BI-4924". Arrange for pickup

by your institution's EHS

department.

Liquid Waste (in DMSO)
Solutions of BI-4924 in DMSO

or other organic solvents.

Collect in a designated,

sealed, and compatible

hazardous waste container.[1]

Label with the full names of all

chemical constituents,

including "BI-4924" and

"Dimethyl Sulfoxide," and their

approximate percentages.[1]

Store in a designated

hazardous waste accumulation

area, such as a flammable

materials cabinet.[1] Do not

dispose of down the drain.[2]

Contaminated Solid Waste

Items such as pipette tips,

vials, gloves, bench paper, and

cell culture plates that have

come into contact with BI-

4924.

Collect in a designated, sealed

solid waste container or a

clearly labeled, thick plastic

bag.[1] The container or bag

must be labeled as

"Hazardous Chemical Waste:

BI-4924 Contaminated Debris".

Store in the designated

hazardous waste accumulation

area for pickup.

Contaminated Sharps Needles, syringes, or other

sharps contaminated with BI-

4924.

Place immediately into a rigid,

puncture-resistant sharps

container that is clearly labeled

with a biohazard symbol and
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as containing chemically

contaminated sharps.[3] Do

not overfill the container. When

three-quarters full, seal the

container and arrange for EHS

pickup.[3]

Aqueous Solutions
Dilute aqueous solutions

containing BI-4924.

While some non-hazardous

chemicals can be disposed of

down the drain, it is best

practice to treat all solutions

containing a potent inhibitor

like BI-4924 as chemical

waste.[4] Collect in a labeled

hazardous waste container for

EHS pickup.

Step-by-Step Disposal Protocol for BI-4924 Waste
The following workflow provides a procedural guide for the safe segregation and disposal of

waste contaminated with BI-4924.
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BI-4924 Waste Disposal Workflow
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Caption: Workflow for the safe disposal of BI-4924.

Experimental Protocols Referenced
While no specific experimental protocols for the disposal of BI-4924 were found, the

procedures outlined are based on established safety protocols for handling potent chemical

compounds in a laboratory setting. Key principles include:
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Segregation: Never mix different types of hazardous waste.[1] Incompatible chemicals

should be stored separately to prevent dangerous reactions.

Labeling: All waste containers must be clearly labeled with their contents to ensure proper

handling and disposal.[1][5]

Containment: Use appropriate, sealed, and chemically resistant containers for waste

collection to prevent leaks and spills.[2]

Personal Protective Equipment (PPE): When handling BI-4924 and its waste, always wear

appropriate PPE, including chemical-resistant gloves (such as butyl rubber or neoprene, as

standard nitrile gloves may not be sufficient for prolonged contact with DMSO), safety

goggles, and a lab coat.[3]

Consult EHS: Your institution's Environmental Health and Safety department is the primary

resource for specific disposal questions and procedures. They can provide guidance on

regulatory compliance and arrange for the final disposal of hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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